Debenzoic Acid Bromotelmisartan-d4

• Molecular Formula: C₂₆H₂₁D₄BrN₄
• Molecular Weight: 477.43
• Synonyms: 3’-(4-Bromobenzyl-d4)-1,7’-dimethyl-2’-propyl-1H,3’H-2,5’-bibenzo[d]imidazole; 1’-[(4-Bromophenyl-d4)methyl]-1,4’-dimethyl-2’-propyl-2,6’-bi-1H-benzimidazole

Description

Debenzoic Acid Bromotelmisartan-d4 (CAS: 1004548-55-3) is a deuterated analog of Debenzoic Acid Bromotelmisartan, a brominated derivative of Telmisartan, an angiotensin II receptor antagonist used to treat hypertension and heart failure . The "-d4" designation indicates the substitution of four hydrogen atoms with deuterium isotopes, enhancing its utility as an internal standard in mass spectrometry-based pharmacokinetic and metabolic studies .

The non-deuterated form, Debenzoic Acid Bromotelmisartan, has the molecular formula C26H25BrN4 and a molecular weight of 473.42 g/mol . It is classified as an impurity in Telmisartan drug synthesis, arising from incomplete bromination or side reactions during manufacturing . Structurally, it features a bromine substitution on the benzimidazole ring system, distinguishing it from the parent Telmisartan .

Comparison with Similar Compounds

Structural and Functional Analogues

(a) Telmisartan Dibromo Acid Impurity (CAS: N/A)

• Molecular Formula : C14H10Br2O2
• Molecular Weight : 370.04 g/mol
• Role : A dibrominated impurity in Telmisartan synthesis, formed via over-bromination.
• Key Difference : Contains two bromine atoms and lacks the benzimidazole core present in Debenzoic Acid Bromotelmisartan, resulting in a simpler structure and lower molecular weight .

(b) 4'-(Dibromomethyl)-[1,1'-biphenyl]-2-carboxylic Acid

• Molecular Formula : C14H10Br2O2
• Molecular Weight : 370.04 g/mol
• Role : Intermediate in Telmisartan synthesis.
• Key Difference : Shares the dibrominated biphenyl moiety but lacks the imidazole ring system, limiting its pharmacological activity .

(c) Telmisartan-d3 tert-Butyl Ester (CAS: 1794940-54-7)

• Molecular Formula: Not explicitly stated (derived from Telmisartan-d3).
• Role : Deuterated internal standard for quantifying Telmisartan metabolites.
• Key Difference : Incorporates three deuterium atoms and a tert-butyl ester group, altering solubility and fragmentation patterns in mass spectrometry compared to Debenzoic Acid Bromotelmisartan-d4 .

Isotopic Variants

(a) Telmisartan-d7

• Molecular Formula : C33H23D7N4O2
• Molecular Weight : ~529.6 g/mol (estimated).
• Role : A fully deuterated analog used in high-precision bioanalytical assays.
• Key Difference : Contains seven deuterium atoms, offering superior isotopic purity and stability compared to the partially deuterated this compound .

(b) Candesartan-d4 (CAS: 1346604-70-3)

• Molecular Formula : C24H20N6O3 (deuterated positions unspecified).
• Molecular Weight : 444.43 g/mol.
• Role: Deuterated standard for another angiotensin II receptor antagonist.
• Key Difference : Structurally distinct from Telmisartan derivatives but shares isotopic labeling applications in pharmacokinetics .

Comparative Data Table

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Role/Application
Debenzoic Acid Bromotelmisartan	C26H25BrN4	473.42	1004548-55-3	Telmisartan impurity
Telmisartan Dibromo Acid Impurity	C14H10Br2O2	370.04	N/A	Synthesis impurity
Telmisartan-d3 tert-Butyl Ester	Not specified	~500 (estimated)	1794940-54-7	Deuterated internal standard
Telmisartan-d7	C33H23D7N4O2	~529.6	N/A	High-precision isotopic standard
Candesartan-d4	C24H20N6O3	444.43	1346604-70-3	Isotopic standard for Candesartan